Cas no 118277-01-3 (26-82-Calcitonin,prepro- (human))
26-82-Calcitonin,prepro- (human) Chemical and Physical Properties
Names and Identifiers
-
- 26-82-Calcitonin,prepro- (human)
- CALCITONIN N-TERMINAL FLANKING PEPTIDE (HUMAN)
- CALCITONIN N-TERMINAL FLANKING PEPTIDE
- HUMAN
- N-PROCALCITONIN
- ALA-PRO-PHE-ARG-SER-ALA-LEU-GLU-SER-SER-PRO-ALA-ASP-PRO-ALA-THR-LEU-SER-GLU-ASP-GLU-ALA-ARG-LEU-LEU-LEU-ALA-ALA-LEU-VAL-GLN-ASP-TYR-VAL-GLN-MET-LYS-ALA-SER-GLU-LEU-GLU-GLN-GLU-GLN-GLU-ARG-GLU-GLY-SER-SER-LEU-ASP-SER-PRO-ARG-SER: APFRSALESSPADPATLSEDEARLLL
- N –Procalcitonin
- CLEAVAGE PEPTIDE, HUMAN
- N-PROCALCITONIN (HUMAN)
- N-PROCT AMINO-TERMINAL PROCALCITONIN
- N-Procalcitonin (huMan), N-PCT (huMan)
- APFRSALESSPADPATLSEDEARLLLAALVQDYVQMKASELEQEQEREGSSLDSPRS
- Calcitonin N-TerMinal Flanking Peptide (huMan) N-Procalcitonin (huMan), N-PCT (huMan)
- H-ALA-PRO-PHE-ARG-SER-ALA-LEU-GLU-SER-SER-PRO-ALA-ASP-PRO-ALA-THR-LEU-SER-GLU-ASP-GLU-ALA-ARG-LEU-LEU-LEU-ALA-ALA-LEU-VAL-GLN-ASP-TYR-VAL-GLN-MET-LYS-ALA-SER-GLU-LEU-GLU-GLN-GLU-GLN-GLU-ARG-GLU-GLY-SER-SER-LEU-ASP-SER-PRO-ARG-SER-OH
- Calcitonin N-Terminal Flanking Peptide (human) H-Ala-Pro-Phe-Arg-Ser-Ala-Leu-Glu-Ser-Ser-Pro-Ala-Asp-Pro-Ala-Thr-Leu-Ser-Glu-Asp-Glu-Ala-Arg-Leu-Leu-Leu-Ala-Ala-Leu-Val-Gln-Asp-Tyr-Val-Gln-Met-Lys-Ala-Ser-Glu-Leu-Glu-Gln-Glu-Gln-Glu-Arg-Glu-Gly-Ser-Ser-Leu-Asp-Ser-Pro-Arg-Ser-OH
-
- MDL: MFCD00131675
- Inchi: InChI=1S/C145H240N44O48S2/c1-65(2)45-86(175-139(232)110(70(11)12)183-136(229)99-63-239-238-62-79(148)117(210)178-96(59-191)134(227)174-92(52-104(151)202)131(224)172-90(49-69(9)10)129(222)180-98(61-193)135(228)187-114(74(16)197)142(235)181-99)118(211)158-55-106(204)162-80(25-18-20-40-146)120(213)169-89(48-68(7)8)128(221)179-97(60-192)133(226)167-83(34-37-102(149)200)122(215)165-85(36-39-109(207)208)123(216)171-88(47-67(5)6)127(220)173-91(51-77-54-156-64-161-77)130(223)164-81(26-19-21-41-147)121(214)170-87(46-66(3)4)126(219)166-84(35-38-103(150)201)125(218)186-113(73(15)196)141(234)177-94(50-76-30-32-78(199)33-31-76)143(236)189-44-24-29-101(189)137(230)168-82(27-22-42-157-145(154)155)124(217)185-112(72(14)195)140(233)176-93(53-105(152)203)132(225)184-111(71(13)194)138(231)160-56-107(205)163-95(58-190)119(212)159-57-108(206)182-115(75(17)198)144(237)188-43-23-28-100(188)116(153)209/h30-33,54,64-75,79-101,110-115,190-199H,18-29,34-53,55-63,146-148H2,1-17H3,(H2,149,200)(H2,150,201)(H2,151,202)(H2,152,203)(H2,153,209)(H,156,161)(H,158,211)(H,159,212)(H,160,231)(H,162,204)(H,163,205)(H,164,223)(H,165,215)(H,166,219)(H,167,226)(H,168,230)(H,169,213)(H,170,214)(H,171,216)(H,172,224)(H,173,220)(H,174,227)(H,175,232)(H,176,233)(H,177,234)(H,178,210)(H,179,221)(H,180,222)(H,181,235)(H,182,206)(H,183,229)(H,184,225)(H,185,217)(H,186,218)(H,187,228)(H,207,208)(H4,154,155,157)/t71-,72-,73-,74-,75-,79+,80+,81+,82+,83+,84+,85+,86+,87+,88+,89+,90+,91+,92+,93+,94+,95+,96+,97+,98+,99+,100+,101+,110+,111+,112+,113+,114+,115+/m1/s1
- InChI Key: BBBFJLBPOGFECG-VJVYQDLKSA-N
- SMILES: NCCCC[C@@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(N1CCC[C@H]1C(N[C@H](C(N[C@H](C(N[C@H](C(N[C@H](C(NCC(N[C@H](C(NCC(N[C@H](C(N1CCC[C@H]1C(=O)N)=O)[C@H](O)C)=O)=O)CO)=O)=O)[C@H](O)C)=O)CC(=O)N)=O)[C@H](O)C)=O)CCCNC(=N)N)=O)=O)CC1=CC=C(O)C=C1)=O)[C@H](O)C)=O)CCC(=O)N)=O)CC(C)C)=O)CCCCN)=O)CC1=CN=CN1)=O)CC(C)C)=O)CCC(=O)O)=O)CCC(=O)N)=O)CO)=O)CC(C)C)=O)NC(CNC([C@@H](NC([C@@H](NC([C@@H]1CSSC[C@H](N)C(=O)N[C@@H](CO)C(=O)N[C@@H](CC(=O)N)C(=O)N[C@@H](CC(C)C)C(=O)N[C@@H](CO)C(=O)N[C@@H]([C@H](O)C)C(=O)N1)=O)C(C)C)=O)CC(C)C)=O)=O
Computed Properties
- Exact Mass: 3429.715
Experimental Properties
- PSA: 1508.21
26-82-Calcitonin,prepro- (human) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| AAPPTec | P001443-1mg |
Calcitonin N-Terminal Flanking Peptide, human |
118277-01-3 | 1mg |
$625.00 | 2024-07-20 | ||
| AAPPTec | P001443-5mg |
Calcitonin N-Terminal Flanking Peptide, human |
118277-01-3 | 5mg |
$1.500.00 | 2024-07-20 | ||
| AAPPTec | P001443-10mg |
Calcitonin N-Terminal Flanking Peptide, human |
118277-01-3 | 10mg |
$2.880.00 | 2024-07-20 | ||
| abcr | AB477253-0,5 mg |
Calcitonin N-Terminal Flanking Peptide (human); . |
118277-01-3 | 0.50,5mg |
€1000.00 | 2023-06-15 | ||
| abcr | AB477253-1 mg |
Calcitonin N-Terminal Flanking Peptide (human); . |
118277-01-3 | 1mg |
€1753.50 | 2023-06-15 | ||
| abcr | AB477253-0.50,5mg |
Calcitonin N-Terminal Flanking Peptide (human); . |
118277-01-3 | 0.50,5mg |
€1000.00 | 2024-04-20 | ||
| abcr | AB477253-1mg |
Calcitonin N-Terminal Flanking Peptide (human); . |
118277-01-3 | 1mg |
€1872.70 | 2025-02-20 | ||
| A2B Chem LLC | AE09040-1mg |
CALCITONIN N-TERMINAL FLANKING PEPTIDE (HUMAN) |
118277-01-3 | 1mg |
$836.00 | 2024-04-20 | ||
| A2B Chem LLC | AE09040-5mg |
CALCITONIN N-TERMINAL FLANKING PEPTIDE (HUMAN) |
118277-01-3 | 5mg |
$1865.00 | 2024-04-20 | ||
| A2B Chem LLC | AE09040-10mg |
CALCITONIN N-TERMINAL FLANKING PEPTIDE (HUMAN) |
118277-01-3 | 10mg |
$3489.00 | 2024-04-20 |
26-82-Calcitonin,prepro- (human) Related Literature
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
-
Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
Additional information on 26-82-Calcitonin,prepro- (human)
Comprehensive Overview of 26-82-Calcitonin, prepro- (human) (CAS No. 118277-01-3): Structure, Function, and Research Applications
26-82-Calcitonin, prepro- (human) (CAS No. 118277-01-3) is a biologically significant peptide precursor that plays a pivotal role in calcium homeostasis and bone metabolism. As a prohormone, it undergoes post-translational processing to yield the active form of calcitonin, a hormone primarily secreted by the thyroid's C-cells. This peptide has garnered substantial attention in biomedical research due to its potential therapeutic applications in osteoporosis, Paget's disease, and hypercalcemia. Researchers are increasingly exploring its molecular mechanisms, signaling pathways, and clinical relevance, making it a hot topic in endocrinology and peptide-based drug development.
The structural composition of 26-82-Calcitonin, prepro- (human) includes a signal peptide, a propeptide region, and the mature calcitonin sequence. The prepro-hormone undergoes enzymatic cleavage to release the 32-amino-acid bioactive peptide, which binds to the calcitonin receptor (CTR) in target tissues. This interaction activates downstream pathways, such as the cAMP-PKA cascade, to regulate calcium resorption in bones and renal excretion. Recent studies highlight its role in modulating osteoclast activity, a key focus area for bone disorder therapeutics. With the rising global prevalence of osteoporosis, particularly in aging populations, the demand for innovative treatments has amplified interest in calcitonin analogs and their precursors.
From a research perspective, CAS No. 118277-01-3 is frequently utilized in in vitro and in vivo studies to investigate its biosynthesis, secretion, and degradation. Advanced techniques like mass spectrometry and recombinant DNA technology have enabled precise characterization of this molecule. Notably, its stability and bioavailability challenges have spurred innovations in drug delivery systems, such as nanoparticle encapsulation and pegylation. These advancements address common user queries like, "How is calcitonin synthesized in the body?" or "What are the latest breakthroughs in peptide therapeutics?"
The clinical relevance of 26-82-Calcitonin, prepro- (human) extends beyond calcium regulation. Emerging evidence suggests its involvement in inflammatory responses and pain modulation, linking it to conditions like arthritis. This aligns with trending searches on "natural pain relief alternatives" and "non-opioid analgesics." Furthermore, its potential role in weight management and metabolic disorders has been explored, tapping into the growing public interest in hormonal balance and gut-brain axis research.
In the pharmaceutical industry, CAS No. 118277-01-3 serves as a critical reference standard for quality control and assay development. Regulatory agencies require rigorous validation of calcitonin-based products, emphasizing the need for high-purity precursors. This underscores the importance of GMP-compliant synthesis and analytical validation, topics frequently searched by professionals in biopharmaceutical manufacturing.
To summarize, 26-82-Calcitonin, prepro- (human) represents a multifaceted molecule with broad scientific and therapeutic implications. Its study bridges gaps between basic research and translational medicine, addressing pressing health challenges while fueling innovation in peptide engineering. As the scientific community continues to unravel its complexities, this compound remains a cornerstone in the quest for next-generation endocrine therapies.
118277-01-3 (26-82-Calcitonin,prepro- (human)) Related Products
- 119911-68-1(HCGRP-(8-37))
- 133107-64-9(Insulin Lispro)
- 196078-30-5(Pramlintide Acetate Hydrate)
- 114471-18-0(Nesiritide acetate)
- 11070-73-8(Insulin(cattle))
- 11061-68-0(Insulin (human))
- 57014-02-5(Calcitonin eel)
- 47931-85-1(Calcitonin (salmon))
- 9007-12-9(Calcitonin)
- 100016-62-4(Calcitonin (chicken)(9CI))